Cas no 2034599-10-3 (5-chloro-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-chloro-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methoxybenzene-1-sulfonamide
• CAS No: 2034599-10-3
• MF: C₁₄H₁₅Cl₂NO₄S₂
• MW: 396.3092
• CID: 5355566
• Update Time: 2025-11-01

5-chloro-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methoxybenzenesulfonamide
• 5-chloro-N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-2-methoxybenzenesulfonamide
• 5-chloro-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C14H15Cl2NO4S2/c1-20-10-4-3-9(15)7-13(10)23(18,19)17-8-11(21-2)12-5-6-14(16)22-12/h3-7,11,17H,8H2,1-2H3
• InChI Key： QEBVVNZUNWIIJZ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C=1[H])S(N([H])C([H])([H])C([H])(C1=C([H])C([H])=C(S1)Cl)OC([H])([H])[H])(=O)=O)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 474
• XLogP3: 3.5
• Topological Polar Surface Area: 101

Additional information on 5-chloro-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methoxybenzene-1-sulfonamide

Introduction to 5-chloro-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methoxybenzene-1-sulfonamide (CAS No. 2034599-10-3)

5-chloro-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methoxybenzene-1-sulfonamide, identified by its CAS number 2034599-10-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and therapeutic potential. The molecular structure of this compound incorporates several key functional groups, including chloro substituents, thiophene rings, and methoxy groups, which contribute to its unique chemical properties and reactivity.

The presence of a sulfonamide moiety in the molecule suggests potential applications in drug design, particularly in the development of novel therapeutic agents. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of the substituents in 5-chloro-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methoxybenzene-1-sulfonamide may enhance its interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of sulfonamide derivatives as pharmacological agents. These compounds have been extensively studied for their ability to modulate various biological pathways. For instance, sulfonamides have shown efficacy in inhibiting enzymes such as dihydropteroate synthase (DHPS), which is crucial in bacterial folate metabolism. The structural features of 5-chloro-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methoxybenzene-1-sulfonamide may enable it to interact with similar targets, potentially leading to the discovery of new antibiotics or anti-inflammatory drugs.

The thiophene ring is another significant feature of this compound. Thiophene derivatives are known for their diverse biological activities, including antifungal, antiviral, and anticancer properties. The incorporation of a thiophene ring into the sulfonamide framework can enhance the compound's solubility and bioavailability, which are critical factors for drug development. Additionally, the methoxy groups present in the molecule may influence its metabolic stability and pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have facilitated the design and optimization of sulfonamide-based drugs. These tools allow researchers to predict the binding affinity and specificity of compounds to biological targets with high accuracy. By leveraging these technologies, scientists can identify promising candidates like 5-chloro-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methoxybenzene-1-sulfonamide for further experimental validation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the complex molecular framework efficiently. These techniques highlight the importance of modern synthetic chemistry in developing novel pharmaceuticals.

The potential applications of 5-chloro-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methoxybenzene-1-sulfonamide extend beyond traditional therapeutic areas. Researchers are exploring its use in targeted drug delivery systems, where sulfonamides can act as linker molecules to attach therapeutic agents to delivery vehicles. This approach could enhance drug specificity and reduce side effects.

In conclusion, 5-chloro-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methoxybenzene-1-sulfonamide represents a promising candidate for further pharmaceutical research due to its unique structural features and potential biological activities. Its sulfonamide core, combined with chloro substituents and a thiophene ring, offers a rich scaffold for drug design. As computational chemistry continues to advance, the development of new sulfonamide-based drugs like this one is expected to accelerate, bringing innovative treatments to patients worldwide.